Cas no 1249553-32-9 (2-methyl-4-(1,2,4-oxadiazol-5-yl)butan-2-amine)

• Product Name: 2-methyl-4-(1,2,4-oxadiazol-5-yl)butan-2-amine
• CAS No: 1249553-32-9
• Molecular Formula: C₇H₁₃N₃O
• Molecular Weight: 155.197621107101
• MDL: MFCD16169234
• CID: 5302885
• PubChem ID: 82237265

2-methyl-4-(1,2,4-oxadiazol-5-yl)butan-2-amine Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-propanamine, α,α-dimethyl-
• 1249553-32-9
• EN300-866081
• 2-methyl-4-(1,2,4-oxadiazol-5-yl)butan-2-amine

• MDL： MFCD16169234
• InChIKey： BPQBAKQVHMZGHM-UHFFFAOYSA-N
• Inchi： 1S/C7H13N3O/c1-7(2,8)4-3-6-9-5-10-11-6/h5H,3-4,8H2,1-2H3
• SMILES： O1C(CCC(C)(C)N)=NC=N1

Computed Properties

• Exact Mass: 155.105862047g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 155.105862047g/mol
• Heavy Atom Count: 11
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Boiling Point: 246.5±42.0 °C(Predicted)
• pka: 9.69±0.25(Predicted)
• Density: 1.072±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines